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Compound of Interest

Compound Name: ARCC-4

Cat. No.: B8103543 Get Quote

Essential Safety and Handling Guide for ARCC-4
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

ARCC-4, a potent and selective androgen receptor (AR) PROTAC® degrader. Adherence to

these procedures is essential to ensure personnel safety and maintain a secure laboratory

environment.

Compound Information and Hazard Identification
ARCC-4 is a high-potency research compound designed to induce the degradation of the

androgen receptor.[1][2][3] As with any potent, biologically active small molecule, it should be

handled with care, assuming it may be toxic, irritant, and/or have unknown long-term health

effects. The primary routes of exposure are inhalation, skin contact, and ingestion.

Physical and Chemical Properties
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Property Value

Molecular Formula C₅₃H₅₆F₃N₇O₇S₂

Molecular Weight 1024.18 g/mol

Appearance Solid powder

Solubility Soluble in DMSO up to 100 mM[3]

CAS Number 1973403-00-7[1]

Storage Store at -20°C[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling ARCC-4. The following table

summarizes the minimum required PPE.

Required Personal Protective Equipment (PPE)
Area of Protection Required Equipment Specifications

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves

ASTM D6978 tested. Change

gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

ANSI Z87.1 certified.

Body Protection
Impermeable, disposable lab

coat with knit cuffs

To be worn over personal

clothing.

Respiratory Protection
Use in a certified chemical

fume hood

If weighing or handling powder

outside of a fume hood, a fit-

tested N95 respirator or higher

is required.
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Operational Plan: Handling and Experimental
Workflow
Preparation of Stock Solutions

Preparation: All work with solid ARCC-4 must be conducted in a certified chemical fume

hood to prevent inhalation of the powder.

Weighing: Use an analytical balance within the fume hood. Use anti-static weighing dishes.

Dissolving: Add the desired volume of DMSO to the vial containing the ARCC-4 powder. Cap

the vial securely and vortex until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a clearly labeled, sealed container.

Experimental Workflow Diagram
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Caption: Experimental workflow for handling ARCC-4 from preparation to disposal.

Disposal Plan
All materials that have come into contact with ARCC-4 are considered hazardous waste and

must be disposed of accordingly.
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Waste Disposal Procedures
Waste Type Disposal Procedure

Solid ARCC-4
Dispose of in a clearly labeled hazardous

chemical waste container.

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, sealed hazardous waste

bag or container.

Liquid Waste (e.g., unused solutions, cell media)
Collect in a sealed, labeled hazardous liquid

waste container. Do not pour down the drain.

Contaminated PPE (e.g., gloves, lab coat)

Remove carefully to avoid cross-contamination

and dispose of in a designated hazardous waste

container.

Emergency Procedures
Spill Response

Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are

unsure how to proceed.

Contain: If the spill is small and you are trained to handle it, contain the spill with absorbent

pads. For powder spills, gently cover with a damp paper towel to avoid aerosolization.

Clean: Wearing appropriate PPE, clean the spill area with a suitable decontaminating

solution.

Dispose: Collect all cleanup materials in a hazardous waste container.

Report: Report the incident to your institution's Environmental Health and Safety (EHS)

office.

Exposure Response

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.

Inhalation
Move to fresh air. If breathing is difficult, seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

In all cases of exposure, seek medical attention and provide the Safety Data Sheet (SDS) to

the medical personnel.

ARCC-4 Mechanism of Action: Signaling Pathway
ARCC-4 is a Proteolysis Targeting Chimera (PROTAC) that brings about the degradation of the

Androgen Receptor (AR). It is composed of a ligand for AR, a linker, and a ligand for an E3

ubiquitin ligase (VHL).[3]
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Caption: Mechanism of ARCC-4 induced degradation of the Androgen Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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